3-Fluoro-2-hydroxypyridine
Overview
Description
“3-Fluoro-2-hydroxypyridine” is a unique chemical compound with the empirical formula C5H4FNO . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of “3-Fluoro-2-hydroxypyridine” is represented by the SMILES string Oc1ncccc1F . The InChI key for this compound is CISUDJRBCKKAGX-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
“3-Fluoro-2-hydroxypyridine” is a solid compound . Its molecular weight is 113.09 . More specific physical and chemical properties like melting point, boiling point, and density were not found in the search results.
Scientific Research Applications
Chemical Synthesis
3-Fluoro-2-hydroxypyridine is often used as a starting material in the synthesis of various organic compounds . It’s a part of the organoheterocyclic compounds and pyridines and derivatives .
Research Use
This compound is primarily used for research purposes . It’s often used in laboratories to study its properties and potential applications .
Herbicides and Insecticides
Fluorinated pyridines, which include 3-Fluoro-2-hydroxypyridine, have been used in the synthesis of some herbicides and insecticides .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that pyridine derivatives can be used in the preparation of imaging agents for nicotinic α4β2 receptors . These receptors are found in the nervous system and play a crucial role in neurotransmission.
Mode of Action
It can be inferred from the general properties of fluoropyridines that the presence of the strong electron-withdrawing fluorine substituent in the aromatic ring can influence the compound’s reactivity . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .
Biochemical Pathways
It is known that fluoropyridines can potentially affect various biological applications due to their unique physical, chemical, and biological properties .
Pharmacokinetics
For instance, the presence of a fluorine atom can enhance the metabolic stability of a compound, potentially affecting its bioavailability .
Result of Action
It is known that fluoropyridines can have interesting and unusual physical, chemical, and biological properties due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Action Environment
It is known that the introduction of fluorine atoms into lead structures is a generally useful chemical modification in the search for new agricultural products having improved physical, biological, and environmental properties .
properties
IUPAC Name |
3-fluoro-1H-pyridin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4FNO/c6-4-2-1-3-7-5(4)8/h1-3H,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CISUDJRBCKKAGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30382609 |
Source
|
| Record name | 3-Fluoro-2-hydroxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30382609 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
113.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-2-hydroxypyridine | |
CAS RN |
1547-29-1 |
Source
|
| Record name | 3-Fluoro-2-hydroxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30382609 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Fluoro-2-hydroxypyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 3-fluoro-2-hydroxypyridine in the synthesis of liquid crystals?
A1: 3-fluoro-2-hydroxypyridine serves as a starting material in the multi-step synthesis of 3-fluoropyridine derivatives, which can be incorporated into liquid crystal mixtures []. The specific compound highlighted in the research is 3-fluoro-5-octyl-2-(4-octyloxyphenyl)pyridine.
Q2: How does the introduction of a fluorine atom in the 3-position of the pyridine ring affect the properties of the final liquid crystal mixture?
A2: The incorporation of fluorine aims to modify the physical properties of the liquid crystal mixture without altering its fundamental liquid-crystalline phase []. Specifically, it is expected to influence the spontaneous polarization value and the melting point of the mixture. This is important for optimizing the performance of liquid crystals in applications like displays, where response time (related to spontaneous polarization) and operating temperature range (related to melting point) are critical factors.
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